![molecular formula C18H23ClN6O B2358014 N-(4-chlorophenyl)-4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazine-1-carboxamide CAS No. 923165-46-2](/img/structure/B2358014.png)
N-(4-chlorophenyl)-4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazine-1-carboxamide
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Description
N-(4-chlorophenyl)-4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H23ClN6O and its molecular weight is 374.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- N-(4-chlorophenyl)-4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazine-1-carboxamide is involved in various chemical syntheses. For example, Shahinshavali et al. (2021) detailed the synthesis of a related compound by coupling between thiazole-carboxamide and ethan-1-ol derivatives (Shahinshavali et al., 2021).
- Similarly, a scalable and facile synthetic process for a related compound, N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, was established by Wei et al. (2016), highlighting the compound's potential as a Rho kinase inhibitor for CNS disorders (Wei et al., 2016).
Biological Activity and Therapeutic Applications
- Some derivatives of this compound have shown potential in antitumor activity. For instance, Parveen et al. (2017) synthesized pyrimidine-piperazine-chromene and -quinoline conjugates, showing anti-proliferative activities against breast cancer and kidney cells (Parveen et al., 2017).
- Another study by Yurttaş et al. (2014) investigated 1,2,4-triazine derivatives with a piperazine amide moiety, finding that some compounds had significant antiproliferative properties against breast cancer cells (Yurttaş et al., 2014).
- Obniska et al. (2010) reported the synthesis of Mannich bases derived from piperazine, demonstrating notable anticonvulsant properties in various seizure models (Obniska et al., 2010).
Molecular Interactions and Docking Studies
- Shim et al. (2002) conducted molecular interaction studies of a structurally related antagonist with the CB1 cannabinoid receptor, providing insights into its binding interactions and pharmacophore models (Shim et al., 2002).
- Molecular docking studies were also performed by Patil et al. (2021), evaluating the antimicrobial activity of new piperazine and triazolo-pyrazine derivatives, highlighting their potential as antimicrobial agents (Patil et al., 2021).
properties
IUPAC Name |
N-(4-chlorophenyl)-4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23ClN6O/c1-3-20-16-12-13(2)21-17(23-16)24-8-10-25(11-9-24)18(26)22-15-6-4-14(19)5-7-15/h4-7,12H,3,8-11H2,1-2H3,(H,22,26)(H,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUEDOEZXSQNPKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23ClN6O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.